Cas no 1864122-92-8 (1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione)

• Product Name: 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione
• CAS No: 1864122-92-8
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 6316345
• PubChem ID: 165474309
• Update Time: 2025-05-23

1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1864122-92-8
• 1-cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione
• EN300-1125751
• 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione

• Inchi： 1S/C10H14F2O2/c1-3-7(8(13)6-4-5-6)9(14)10(2,11)12/h6-7H,3-5H2,1-2H3
• InChI Key： AWCZWSVNCLZMKR-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(CC)C(C1CC1)=O)=O)F

Computed Properties

• Exact Mass: 204.09618601g/mol
• Monoisotopic Mass: 204.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione

Introduction to 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione (CAS No. 1864122-92-8)

1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1864122-92-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This dione derivative features a unique structural framework comprising a cyclopropyl ring, an ethyl substituent, and two fluorine atoms at the 4-position of the pentane backbone. The presence of both carbonyl groups (C=O) and fluorine atoms imparts distinct electronic and steric properties, making it a versatile intermediate in synthetic chemistry.

The compound’s molecular structure, characterized by its rigid cyclopropyl moiety and electron-withdrawing fluorine atoms, influences its reactivity and potential applications. The 1,3-diketone functional groups are particularly noteworthy, as they serve as key sites for further functionalization through condensation reactions, Michael additions, or enolate-mediated transformations. These reactions are pivotal in constructing more complex molecular architectures, which are often required in the development of novel therapeutic agents.

In recent years, 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione has been explored as a building block in the synthesis of bioactive molecules. Its structural motifs have been incorporated into libraries of heterocyclic compounds designed for drug discovery. For instance, studies have demonstrated its utility in generating substituted pyridines and pyrimidines through cyclization reactions, which are prevalent scaffolds in modern medicinal chemistry. The fluorine atoms enhance metabolic stability and binding affinity, attributes that are highly valued in pharmaceutical design.

The compound’s electronic properties also make it a candidate for applications beyond pharmaceuticals. Researchers have investigated its potential as an intermediate in the synthesis of liquid crystals and organic semiconductors due to its ability to form stable π-stacking interactions. Additionally, the difluorinated nature of the molecule contributes to its thermal stability and resistance to degradation under various conditions, which is advantageous in material science applications.

Recent advancements in computational chemistry have further highlighted the significance of 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione. Molecular modeling studies suggest that its conformational flexibility allows it to interact with biological targets in multiple ways. This adaptability is particularly relevant in designing molecules with enhanced selectivity for therapeutic targets such as enzymes or receptors. The integration of machine learning algorithms has enabled rapid screening of derivatives with optimized properties for drug-like characteristics.

The synthesis of 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione itself presents an intriguing challenge due to the necessity of introducing both fluorine atoms and the cyclopropyl group with high precision. Traditional synthetic routes often involve multi-step sequences involving Grignard reactions or palladium-catalyzed cross-coupling processes. However, recent methodologies have focused on greener approaches using photoredox catalysis or flow chemistry techniques to improve yield and reduce waste.

In clinical research contexts, derivatives of this compound have been examined for their potential biological activities. Preliminary studies indicate that modifications at the cyclopropyl or ethyl positions can modulate pharmacokinetic profiles significantly. For example, replacing one of the fluorine atoms with a hydroxyl group may enhance solubility while retaining bioactivity. Such fine-tuning is critical for advancing candidates from lead compounds to viable drug candidates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence not only affects physicochemical properties but also influences interactions with biological systems at a molecular level. In 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione, the electron-withdrawing effect of fluorine stabilizes carbanions formed during nucleophilic attacks, facilitating diverse synthetic pathways. This feature has been leveraged in constructing complex natural product analogs that exhibit promising pharmacological effects.

Future directions for research on this compound may include exploring its role in polymer science and advanced materials. The combination of rigidity from the cyclopropyl ring and flexibility from the ethyl side chain makes it an attractive candidate for designing polymers with tailored mechanical properties. Additionally, its thermal stability suggests potential applications in high-performance coatings or electronic materials where durability is paramount.

As computational methods continue to evolve, virtual screening techniques will play an increasingly prominent role in identifying new derivatives of 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1,3-dione with enhanced functionalities. By integrating experimental data with predictive models, researchers can accelerate the discovery process and reduce reliance on trial-and-error experimentation. This synergy between theory and practice underscores the importance of interdisciplinary collaboration in modern chemical research.

In conclusion, 1-Cyclopropyl-2-ethyl-4,4-difluoropentane-1，3-dione (CAS No. 1864122 - 92 - 8) represents a fascinating compound with broad utility across multiple scientific domains。 Its unique structural features offer opportunities for innovation in drug discovery、materials science，and beyond。 As our understanding of molecular interactions deepens，the potential applications for this compound—and its derivatives—are likely to expand，driving progress toward new technologies and therapeutics。